Cas no 887344-13-0 (2-(3,5-dichlorophenyl)pyrrolidine)

• Product name: 2-(3,5-dichlorophenyl)pyrrolidine
• CAS No: 887344-13-0
• MF: C₁₀H₁₁Cl₂N
• MW: 216.107040643692
• MDL: MFCD02684093
• CID: 1929019
• PubChem ID: 3677656

2-(3,5-dichlorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dichlorophenyl)pyrrolidine
• 2-(3,5-Dichloro-phenyl)-pyrrolidine
• AC1MV4U5
• SureCN1712816
• CTK6G6425
• MolPort-001-760-074
• 2AAX-Q03-0
• AR1037
• FT-0711111
• BB 0249569
• MFCD02684093
• 2-(3,5-DICHLOROPHENYL]PYRROLIDINE
• CS-0070579
• AS-45012
• DTXSID30394924
• SCHEMBL1712816
• A842862
• RGJUGOHYPAYSDI-UHFFFAOYSA-N
• EN300-1707696
• 887344-13-0
• AKOS000148335
• F2167-9507
• 2-(3,5-dichlorophenyl)pyrrolidine;2-(3,5-DICHLOROPHENYL]PYRROLIDINE
• AKOS016343605
• DB-078145
• 2-[3,5-DICHLOROPHENYL]PYRROLIDINE
• SY239184

• MDL： MFCD02684093
• Inchi： 1S/C10H11Cl2N/c11-8-4-7(5-9(12)6-8)10-2-1-3-13-10/h4-6,10,13H,1-3H2
• InChI Key： RGJUGOHYPAYSDI-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1CCCN1)Cl

Computed Properties

• Exact Mass: 215.02700
• Monoisotopic Mass: 215.0268547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų
• XLogP3: 3.1

Experimental Properties

• Color/Form: Liquid
• Density: 1.250
• Melting Point: NA
• Boiling Point: 296.9±40.0 °C at 760 mmHg
• Flash Point: 133.3±27.3 °C
• PSA: 12.03000
• LogP: 3.74670
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-(3,5-dichlorophenyl)pyrrolidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(3,5-dichlorophenyl)pyrrolidine

2-(3,5-Dichlorophenyl)pyrrolidine: A Comprehensive Overview

The compound 2-(3,5-dichlorophenyl)pyrrolidine, identified by the CAS number 887344-13-0, is a heterocyclic organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyrrolidines, which are five-membered ring structures containing one nitrogen atom. The presence of two chlorine atoms at the 3 and 5 positions of the phenyl ring introduces unique electronic and steric properties, making it a valuable molecule in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-(3,5-dichlorophenyl)pyrrolidine in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been extensively explored. For instance, researchers have demonstrated that this compound can effectively bind to zinc-containing enzymes, showcasing its potential as a therapeutic agent in treating conditions such as cancer and neurodegenerative diseases. The chlorinated phenyl group plays a crucial role in enhancing the molecule's bioavailability and selectivity, making it a promising candidate for further pharmacological studies.

In addition to its biological applications, 2-(3,5-dichlorophenyl)pyrrolidine has found utility in materials science. Its rigid structure and ability to form stable complexes with metal ions make it an ideal component in the synthesis of coordination polymers and metal-organic frameworks (MOFs). Recent advancements in MOF technology have leveraged this compound's unique properties to develop highly porous materials with applications in gas storage and catalysis.

The synthesis of 2-(3,5-dichlorophenyl)pyrrolidine typically involves a two-step process: the formation of the pyrrolidine ring followed by substitution with the dichlorophenyl group. Recent optimizations in this synthesis pathway have focused on improving yield and reducing reaction time. For example, the use of microwave-assisted synthesis has been shown to significantly accelerate the reaction while maintaining high purity levels.

The physical properties of 2-(3,5-dichlorophenyl)pyrrolidine are also noteworthy. It exhibits a melting point of approximately 110°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reactions where solubility and thermal stability are critical factors.

In terms of environmental impact, recent studies have assessed the biodegradability and toxicity of 2-(3,5-dichlorophenyl)pyrrolidine. Results indicate that under aerobic conditions, the compound undergoes moderate biodegradation, suggesting that its environmental footprint is relatively low compared to other chlorinated compounds. However, further research is needed to fully understand its long-term ecological effects.

The versatility of 2-(3,5-dichlorophenyl)pyrrolidine across multiple disciplines underscores its importance as a key molecule in modern chemistry. From drug discovery to materials science, its unique properties continue to drive innovative research and development efforts. As new applications emerge and synthesis methods improve, this compound is poised to play an even greater role in advancing scientific knowledge and technological progress.